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Compound of Interest

Compound Name: N-Pyrrolidin-2-ylmethyl-acetamide

CAS No.: 1249159-54-3

Cat. No.: B3225474

Get Quote

Executive Summary
Compound: N-(pyrrolidin-2-ylmethyl)acetamide[1][2]

Formula:

Molecular Weight: 142.19 g/mol

Precursor Ion

: m/z 143.20

Core Structural Features: A pyrrolidine ring substituted at the C2 position with a methyl-

acetamide side chain.

Primary Application: Chiral intermediate for drug synthesis; impurity profiling in Racetam

manufacturing.
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Methodology Comparison: ESI-CID vs. EI
For structural characterization, the choice of ionization method dictates the observed spectral

fingerprint.

Feature
ESI-CID (Electrospray /

Collision Induced

Dissociation)

EI (Electron Ionization)

Ionization Type Soft Ionization (Protonation)
Hard Ionization (Radical

Cation)

Dominant Ion Base Peak (m/z 70 or 30)

Fragmentation Control

Tunable via Collision Energy

(CE). Allows observation of

intermediate ions (e.g., m/z

101).

Fixed (70 eV). Extensive

fragmentation; molecular ion (

) often weak or absent.

Key Utility

Quantification & LC-MS

Screening. Preserves the

molecular weight information.

Structural Fingerprinting.

Generates library-searchable

spectra (NIST).

Mechanism

Charge-remote and charge-

directed fragmentation (Even-

electron ions).

Radical-induced cleavage

(Odd-electron ions).

Deep Dive: ESI-CID Fragmentation Pattern
In Positive ESI mode (

), the fragmentation is driven by the mobile proton. The proton can localize on the highly basic
pyrrolidine nitrogen or the amide oxygen/nitrogen.

Mechanism of Action
Precursor Formation: The molecule is protonated to form

at m/z 143.
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Primary Pathway (Neutral Loss of Ketene): A characteristic behavior of N-substituted

acetamides is the loss of a neutral ketene molecule (

, 42 Da). The proton on the amide nitrogen facilitates a 4-membered transition state, cleaving
the C-N bond.

Transition:

Result: Protonated 2-(aminomethyl)pyrrolidine (

).

Secondary Pathway (Loss of Ammonia): The resulting primary amine (m/z 101) undergoes

deamination (Loss of

, 17 Da), often involving ring closure to a bicyclic intermediate or formation of a stabilized
diene.

Transition:

Result: Pyrrolidine-derived cation (

).

Tertiary Pathway (Ring Cleavage): High collision energies cause the pyrrolidine ring to

fragment, typically yielding the pyrrolidinium ion.

Transition:

Result: Pyrrolidinium ion (

).

Summary of Diagnostic Ions (ESI+)
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m/z (Exp.) Ion Type Formula Interpretation

143
Precursor Ion. Stable

at low collision energy.

101

Base Peak (Medium

CE). Diagnostic for

acetamides. Confirms

the acetyl group.

84

Core Fragment.

Characteristic of the

pyrrolidine-methyl

scaffold.

70 Ring Fragment

Pyrrolidine Marker.

Cleavage of the ring

(alpha-cleavage).

43 Acylium Ion

Acetyl Marker.

Diagnostic for acetyl

groups (often low

intensity in ESI

compared to EI).

Visualization: Fragmentation Pathway[4]
The following diagram illustrates the logical flow of fragmentation from the protonated

precursor.
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Caption: Proposed ESI-CID fragmentation pathway for N-(pyrrolidin-2-ylmethyl)acetamide

showing the dominant neutral loss of ketene.

Experimental Protocol: LC-MS/MS Characterization
To reproduce these results or validate the compound in a mixture, follow this self-validating

protocol.

Objective: Confirm the identity of N-(pyrrolidin-2-ylmethyl)acetamide via MS/MS spectral

matching.

Reagents:

LC-MS Grade Acetonitrile (ACN)

LC-MS Grade Water (

)

Formic Acid (FA) (0.1% v/v)

Instrument Parameters (Orbitrap / Q-TOF):

Source: ESI Positive Mode.
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Flow Rate: 0.3 mL/min.

Mobile Phase:

A:

+ 0.1% FA

B: ACN + 0.1% FA

Gradient: 5% B (0-1 min)

95% B (1-6 min). Note: Compound is polar and will elute early; use a HILIC column if
retention is poor on C18.

MS/MS Settings:

Isolation Window: 1.5 Da.

Collision Energy (NCE): Stepped 20, 35, 50 eV. Rationale: Stepped energy ensures

capture of both the labile ketene loss (low energy) and the ring fragments (high energy).

Validation Criteria:

Tier 1 (Identity): Presence of precursor m/z 143.20 (

5 ppm).

Tier 2 (Structure): Observation of m/z 101.11 (Base peak at 20-30 eV).

Tier 3 (Confirmation): Presence of m/z 70.07 and m/z 84.08 at >35 eV.

Differentiation from Isomers
A critical challenge is distinguishing the 2-substituted isomer from the 3-substituted isomer (N-

(pyrrolidin-3-ylmethyl)acetamide).
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Feature 2-Substituted (Target) 3-Substituted (Isomer)

m/z 70 Intensity

High. Alpha-cleavage at the 2-

position is electronically

favored and sterically

accessible.

Lower. Cleavage requires

more complex rearrangement.

Immonium Ions

Prominent m/z 84 due to the

stability of the proline-like

cation.

May show distinct fragments

related to retro-Diels-Alder

cleavage of the ring.

Chromatography

Typically elutes later on C18

due to intramolecular H-

bonding shielding the polar

groups (Proline effect).

Typically elutes earlier (more

exposed polar surface area).

References
BenchChem. (2025).[3][4][5] Application Note: Mass Spectrometry Analysis of N-substituted

Acetamide Fragmentation. Retrieved from

Jackson, G. P., et al. (2020).[6] Fragmentation pathways of

-pyrrolidinophenone synthetic cathinones. West Virginia University / International Journal of
Mass Spectrometry.[6] Retrieved from

Stanoeva, J. P., et al. (2022).[7] Establishing Mass Spectral Fragmentation Patterns for

Pyrrolizidine Alkaloids. Macedonian Journal of Chemistry and Chemical Engineering.[7]

Retrieved from

PubChem. (2025).[8][9] Compound Summary: N-(pyrrolidin-2-ylmethyl)acetamide.[2]

National Library of Medicine. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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